Cas no 2567502-20-7 ({4-(methylsulfanyl)methyloxan-4-yl}methanamine)

• Product Name: {4-(methylsulfanyl)methyloxan-4-yl}methanamine
• CAS No: 2567502-20-7
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• MDL: MFCD32878731
• CID: 5657632
• PubChem ID: 132175508
• Update Time: 2025-10-22

{4-(methylsulfanyl)methyloxan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19650802
• [4-(Methylsulfanylmethyl)oxan-4-yl]methanamine
• 2567502-20-7
• {4-[(methylsulfanyl)methyl]oxan-4-yl}methanamine
• EN300-27695507
• {4-(methylsulfanyl)methyloxan-4-yl}methanamine

• MDL： MFCD32878731
• Inchi： 1S/C8H17NOS/c1-11-7-8(6-9)2-4-10-5-3-8/h2-7,9H2,1H3
• InChI Key： LIXMZKLSHJYJPP-UHFFFAOYSA-N
• SMILES： S(C)CC1(CN)CCOCC1

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.6Ų

Additional information on {4-(methylsulfanyl)methyloxan-4-yl}methanamine

Recent Advances in the Study of {4-(methylsulfanyl)methyloxan-4-yl}methanamine (CAS: 2567502-20-7) in Chemical Biology and Pharmaceutical Research

The compound {4-(methylsulfanyl)methyloxan-4-yl}methanamine (CAS: 2567502-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a methylsulfanyl group and an oxane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized {4-(methylsulfanyl)methyloxan-4-yl}methanamine to develop derivatives with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that modifications to the methylsulfanyl group could significantly alter the compound's binding affinity to specific protein targets, opening new avenues for drug design.

In addition to its synthetic utility, {4-(methylsulfanyl)methyloxan-4-yl}methanamine has been investigated for its biological activity. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

Another notable development is the exploration of the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed that {4-(methylsulfanyl)methyloxan-4-yl}methanamine has favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, challenges related to its metabolism and elimination remain to be addressed, highlighting the need for additional research in this area.

Overall, the current body of research on {4-(methylsulfanyl)methyloxan-4-yl}methanamine (CAS: 2567502-20-7) underscores its potential as a versatile tool in drug discovery and development. While significant progress has been made, further studies are necessary to fully elucidate its mechanisms of action and therapeutic potential. The ongoing research efforts are expected to yield valuable insights that could pave the way for the development of novel therapeutics based on this promising scaffold.